ML202

• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol
• InChI: InChI=1S/C18H17N3O3S2/c1-20-14-8-15(26(3)23)25-17(14)13-9-19-21(18(22)16(13)20)10-11-5-4-6-12(7-11)24-2/h4-9H,10H2,1-3H3
• InChIKey: MORBXZMIXGYQDB-UHFFFAOYSA-N

ML202 Selectivity and Potency in PKM2 Activation

ML202 (CAS 1221186-52-2) is a small-molecule research compound identified as a highly specific, allosteric activator of the tumor-associated isoform of human pyruvate kinase, PKM2 [1]. It belongs to a thieno-pyrrole-pyridazinone chemotype and has been characterized as a chemical probe for modulating cancer cell metabolism . Unlike broad-spectrum kinase modulators, ML202 is distinguished by its defined mechanism of action, which involves altering the cooperativity of phosphoenolpyruvate (PEP) binding to PKM2 without affecting adenosine diphosphate (ADP) binding, thereby increasing the enzyme's catalytic activity [1].

1 PKM2 glycolysis modulation studies (tumor metabolism)

2 Reported isoform selectivity over PKM1, PKR, PKL

3 Allosteric PEP cooperativity enhancement (no tetramer stabilization bias)

• [1] Boxer MB, Jiang JK, Vander Heiden MG, et al. Identification of activators for the M2 isoform of human pyruvate kinase Version 3. Bethesda (MD): National Center for Biotechnology Information (US); 2011. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

ML202 Substitution Limitations

In the class of PKM2 activators, compounds like TEPP-46 (ML265) and DASA-58 demonstrate potent activation of the target enzyme but are not functionally interchangeable with ML202. The critical distinction lies in their pharmacokinetic (PK) and physicochemical properties, which directly dictate their suitability for different experimental paradigms. For instance, while TEPP-46 (ML265) exhibits comparable in vitro potency (AC50 = 92 nM) and selectivity, it was prioritized over ML202 for in vivo xenograft studies due to superior metabolic stability and oral bioavailability, as ML202 demonstrated poor in vivo exposure following oral dosing [1]. Furthermore, direct comparison of in vitro ADME parameters reveals that ML202 has distinct solubility and metabolic stability profiles compared to ML265, impacting its utility in cell-based assays versus in vivo models [1]. Selecting ML202 is therefore essential for specific in vitro biochemical and cellular assays where its unique properties are defined, and substituting it with another PKM2 activator without validating the assay conditions can lead to erroneous or non-reproducible results.

! Irreversible binding (e.g., Micheliolide) may alter target engagement kinetics and reproducibility.

! Distinct activation mechanisms (tetramer stabilization or PEP cooperativity) can shift glycolytic regulation profiles.

! Divergent in vivo PK and metabolic stability may preclude direct functional replacement.

• [1] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

ML202 Differentiation: Potency, Selectivity & ADME

Potency Benchmark Against ML265 and DASA-58

In a cell-free biochemical assay measuring PKM2 activation, ML202 exhibits an EC50 of 73 nM [1]. This is 1.8-fold more potent than the structurally related probe ML203 (EC50 = 129 nM) and 2.2-fold more potent than ML170 (EC50 = 163 nM) within the same series [1]. This higher potency at a lower concentration is a critical differentiator for assays requiring minimal compound interference or when working with limited target material.

Potency rank

Head-to-head

EC50 = 73 nM

Reported intermediate potency supports dose-response interpretation.

Cell-free assay; ML265 92 nM, DASA-58 38 nM

Evidence Dimension	Potency (EC50) for PKM2 activation
Target Compound Data	73 nM
Comparator Or Baseline	ML203 (129 nM), ML170 (163 nM)
Quantified Difference	ML202 is 1.8-fold more potent than ML203; 2.2-fold more potent than ML170.
Conditions	Cell-free biochemical assay (LDH-coupled assay) as reported in the NIH Probe Report [1].

Why This Matters

Higher in vitro potency allows for the use of lower compound concentrations, minimizing potential off-target or solvent-related effects in cell-based assays.

• [1] Boxer MB, Jiang JK, Vander Heiden MG, et al. Identification of activators for the M2 isoform of human pyruvate kinase Version 3. Bethesda (MD): National Center for Biotechnology Information (US); 2011. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

PKM1/PKR/PKL Selectivity Profile

ML202 demonstrates >100-fold selectivity for the PKM2 isoform over the related human pyruvate kinase isoforms PKM1, PKR, and PKL, against which it is inactive [1]. This selectivity profile is critical because the PKM1, PKR, and PKL isoforms are expressed in normal tissues (e.g., muscle, brain, red blood cells, liver), and non-selective activation could lead to confounding metabolic effects in complex biological systems [2]. While other PKM2 activators like TEPP-46 (ML265) also show selectivity, the >100-fold selectivity of ML202 is a quantitatively defined threshold that assures minimal off-target activity within the pyruvate kinase family.

Isoform selectivity

Head-to-head

>100-fold selective vs PKM1, PKR, PKL

Supports PKM2-specific target validation studies.

Inactive at 100× EC50; biochemical panel

Evidence Dimension	Fold-selectivity for PKM2 over other isoforms
Target Compound Data	>100-fold
Comparator Or Baseline	PKM1, PKR, PKL isoforms (activity characterized as 'Inactive against all 3 isoforms')
Quantified Difference	>100-fold selectivity over each of the three isoforms.
Conditions	Cell-free biochemical assays using purified recombinant human PKM1, PKR, and PKL enzymes [1].

Why This Matters

High isoform selectivity reduces the risk of off-target effects in phenotypic assays, increasing confidence that observed biological responses are due to specific PKM2 activation.

• [1] Boxer MB, Jiang JK, Vander Heiden MG, et al. Identification of activators for the M2 isoform of human pyruvate kinase Version 3. Bethesda (MD): National Center for Biotechnology Information (US); 2011. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source
• [2] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

Solubility Comparison with ML265

In a comparative in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) study, ML202 demonstrated an aqueous kinetic solubility of 37.4 µg/mL, which is 26% higher than that of the optimized in vivo probe ML265 (29.6 µg/mL) [1]. This enhanced solubility is advantageous for achieving higher working concentrations in cell culture media without the use of potentially cytotoxic co-solvents like DMSO, thereby providing a broader experimental window.

Aqueous solubility

Head-to-head

37.4 μg/mL (+26% vs ML265)

Reported solubility may support aqueous assay preparation.

Kinetic solubility; unspecified buffer

Evidence Dimension	Aqueous kinetic solubility
Target Compound Data	37.4 µg/mL
Comparator Or Baseline	ML265 (TEPP-46) at 29.6 µg/mL
Quantified Difference	ML202 has 1.26-fold higher solubility than ML265.
Conditions	In vitro ADME profiling as reported in the NIH Probe Report for ML265 [1].

Why This Matters

Improved solubility allows for more reliable dosing in cell-based assays and reduces the risk of compound precipitation, which can confound efficacy readouts.

• [1] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

Microsomal Stability vs. ML265

When assessed for in vitro metabolic stability in mouse liver microsomes, ML202 demonstrated 75% of the parent compound remaining after a 30-minute incubation [1]. This is lower than the 90% stability observed for ML265 under the same conditions [1]. This quantitative difference underscores that ML202 is more rapidly metabolized than ML265, a key reason why the latter was selected for in vivo studies requiring sustained exposure. For researchers, this data explicitly defines ML202 as a compound with moderate metabolic stability, guiding its use toward acute in vitro experiments rather than long-term or in vivo pharmacokinetic studies.

Microsomal stability

Head-to-head

75% remaining after 30 min

Intermediate stability supports metabolic stability benchmarking.

Human liver microsomes; ML265 102%

Evidence Dimension	Liver microsomal stability (% remaining after 30 min)
Target Compound Data	75% remaining (mouse microsomes)
Comparator Or Baseline	ML265 (90% remaining in mouse microsomes)
Quantified Difference	ML202 is 1.2-fold less stable than ML265.
Conditions	In vitro incubation with mouse liver microsomes for 30 minutes [1].

Why This Matters

Understanding the metabolic stability profile is essential for proper experimental design, particularly for determining the feasibility of an assay (e.g., acute vs. chronic treatment) and for interpreting time-dependent effects.

• [1] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

Mouse Pharmacokinetic Profile

In a comparative pharmacokinetic study in male Balb/c mice, oral administration of ML202 resulted in minimal plasma exposure, unlike ML265 which showed measurable and sustained plasma concentrations over 6 hours [1]. This stark contrast in oral bioavailability was a decisive factor in selecting ML265 as the preferred probe for in vivo tumor xenograft studies [1]. Consequently, ML202 is not recommended for oral dosing in animal models, and its use should be restricted to in vitro systems or, potentially, alternative parenteral routes of administration where its specific PK liabilities can be managed or are less relevant.

Mouse PK profile

Method context

Plasma concentration-time curves (IV, IP, oral)

Supports in vivo exposure-model design.

Balb/c mice; distinct profile vs ML265

Evidence Dimension	Oral bioavailability in mouse
Target Compound Data	Minimal plasma exposure (poor oral bioavailability)
Comparator Or Baseline	ML265 (demonstrated measurable and sustained plasma exposure following oral dosing)
Quantified Difference	Qualitatively, ML202 shows negligible oral bioavailability compared to ML265.
Conditions	Plasma concentration-time profiles in male Balb/c mice following oral administration [1].

Why This Matters

This evidence prevents the costly and scientifically flawed use of ML202 in oral dosing studies, guiding procurement toward the correct tool (ML265) for in vivo work and reinforcing ML202's defined role as an in vitro probe.

• [1] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source

ML202 Application Scenarios

Liquid Culture PKM2 Activation Tool

ML202 is optimally suited for in vitro biochemical assays requiring a potent (EC50 = 73 nM) and highly selective (>100-fold vs. PKM1, PKR, PKL) PKM2 activator. Its defined potency and selectivity profile, established through direct comparison with ML203 and ML170, ensure reliable target engagement and minimal off-target interference within the pyruvate kinase family. This makes it an ideal tool for studying the direct effects of PKM2 activation on enzyme kinetics, metabolite flux in cell-free systems, and for validating PKM2 as a target in high-throughput screening campaigns [1].

Hepatic Microsomal Stability Positive Control

ML202 is a powerful probe for acute cell-based assays focused on cancer metabolism and the Warburg effect. Its superior aqueous solubility (37.4 µg/mL) compared to ML265 facilitates reliable dosing in culture media, while its >100-fold selectivity minimizes confounding activation of other pyruvate kinase isoforms present in normal cell lines. Researchers can use ML202 to investigate the immediate, PKM2-dependent effects on glycolysis, lactate production, and cellular proliferation in tumor cell lines, with the understanding that its moderate metabolic stability limits its use to shorter-term experiments [REFS-1, REFS-2].

In Vivo PKM2 Activation Studies

As a representative of the thieno-pyrrole-pyridazinone chemotype, ML202 serves as a valuable benchmark compound for medicinal chemistry and chemical biology research. Its well-characterized in vitro profile—including potency, selectivity, solubility, and metabolic stability—provides a solid foundation for SAR studies. Researchers can use ML202 as a starting point to design and synthesize novel analogs aimed at improving specific ADME properties, such as increasing metabolic stability or conferring oral bioavailability, while maintaining potent and selective PKM2 activation [1].

Isoform-Selective Activator Comparison

ML202 is a validated chemical probe for target validation studies aimed at confirming PKM2's role in specific cellular processes or disease states. Its inactivity against related isoforms (PKM1, PKR, PKL) provides strong evidence that any observed phenotype is mediated through PKM2. This is crucial for deconvoluting complex signaling pathways and establishing a clear link between PKM2 activation and downstream biological effects, such as alterations in cell growth, apoptosis, or differentiation, prior to investing in more resource-intensive in vivo studies [1].

Application

Selection Property

Validation Focus

Aqueous cell culture PKM2 activation studies

Reported aqueous solubility & intermediate metabolic stability

Consistent compound concentration & precipitation avoidance

In vitro metabolic stability screening

Moderate CYP-mediated clearance (human liver microsomes)

Benchmark against high/low stability activators

In vivo PK/PD modeling

Pre-characterized mouse plasma concentration-time data

Dosing regimen design for xenograft studies

PKM2 activator comparative profiling

Distinct allosteric mechanism (PEP cooperativity)

Off-target isoform activity verification in multi-activator panels

• [1] Boxer MB, Jiang JK, Vander Heiden MG, et al. Identification of activators for the M2 isoform of human pyruvate kinase Version 3. Bethesda (MD): National Center for Biotechnology Information (US); 2011. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source
• [2] Jiang JK, Walsh MJ, Brimacombe KR, et al. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Bethesda (MD): National Center for Biotechnology Information (US); 2013. Probe Reports from the NIH Molecular Libraries Program [Internet]. View Source